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Compound of Interest

Compound Name: Adenine hydrochloride

Cat. No.: B1665525 Get Quote

An in-depth exploration of the biochemical roles, experimental applications, and signaling

pathways associated with adenine hydrochloride, tailored for researchers, scientists, and

drug development professionals.

Adenine hydrochloride, the salt form of the fundamental purine nucleobase adenine, is a

cornerstone molecule in numerous biochemical processes. Its significance extends from being

a primary component of nucleic acids to a crucial player in cellular energy metabolism and

signal transduction. This technical guide provides a comprehensive overview of the

biochemical importance of adenine hydrochloride, with a focus on quantitative data, detailed

experimental protocols, and the visualization of key signaling pathways.

Core Biochemical Roles and Quantitative Data
Adenine is integral to the structure of DNA and RNA, forming base pairs with thymine and

uracil, respectively. Beyond its role in genetics, adenine is a critical component of adenosine

triphosphate (ATP), the primary energy currency of the cell. It is also a key constituent of

essential cofactors such as nicotinamide adenine dinucleotide (NAD) and flavin adenine

dinucleotide (FAD), which are vital for cellular respiration.[1]

The hydrochloride salt form enhances the stability and solubility of adenine, making it a

preferred reagent in many experimental settings.[2] A summary of its key properties and

relevant biochemical data is presented below.
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Property/Parameter Value Source(s)

Chemical Properties

Molecular Formula C₅H₅N₅·HCl [3]

Molecular Weight 171.6 g/mol [3]

CAS Number 2922-28-3 [3]

Appearance
White to off-white crystalline

powder
[3]

Solubility in Water 100 mg/mL [4]

Storage Temperature Room Temperature [3]

Biochemical Data

Adenine Receptor (mAde1R)

Binding Affinity (KD)
286 nM [5]

Adenine Receptor (cAdeR)

Binding Affinity (KD)
301 nM [5]

Adenosine A1 Receptor Affinity

(Ki for adenosine)
10-30 nM [6]

Adenosine A2A Receptor

Affinity (Ki for adenosine)
10-30 nM [6]

Intracellular ATP Concentration

(Jurkat cells)
~1.6 nmol/mg protein [7]

Extracellular Adenosine

Concentration (in tumors)

Up to 100-fold higher than

normal tissue
[8]

Enzyme Kinetics (Adenine

Phosphoribosyltransferase -

APRT)

Catalytic Mechanism Ordered sequential Bi-Bi [1][3]

First Substrate to Bind
5-phospho-α-D-ribose-1-

diphosphate (PRPP)
[1][3]
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Last Product to Leave
Adenosine monophosphate

(AMP)
[1][3]

Key Signaling Pathways Involving Adenine and its
Derivatives
Adenine and its derivatives, particularly adenosine, are pivotal signaling molecules in the

purinergic signaling system. They exert their effects through a family of G protein-coupled

receptors known as adenosine receptors (A1, A2A, A2B, and A3). These receptors are involved

in a multitude of physiological processes, including neurotransmission, inflammation, and

cardiac function.

The Purine Salvage Pathway
The purine salvage pathway is a critical metabolic route for the recycling of purine bases,

including adenine, back into nucleotides. This pathway is energetically more favorable than de

novo synthesis. Adenine phosphoribosyltransferase (APRT) is the key enzyme responsible for

converting adenine to AMP.
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Caption: The purine salvage pathway for adenine.

Adenosine Receptor Signaling and cAMP Modulation
Activation of adenosine receptors triggers intracellular signaling cascades that often involve the

modulation of cyclic AMP (cAMP) levels. A1 and A3 receptors are typically coupled to inhibitory

G proteins (Gi/o), which inhibit adenylyl cyclase and decrease cAMP production. Conversely,
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A2A and A2B receptors are coupled to stimulatory G proteins (Gs), which activate adenylyl

cyclase and increase cAMP levels.

A1/A3 Receptor A2A/A2B Receptor

Adenosine

A1/A3 Receptor

Gi/o

Adenylyl Cyclase

↓ cAMP

Adenosine

A2A/A2B Receptor

Gs

Adenylyl Cyclase

↑ cAMP

 

cAMP

Inactive PKA
(R2C2)

Active PKA
(2C)

Substrate Protein CREB

Phosphorylated
Substrate Protein

Cellular Response

Phospho-CREB

Gene Expression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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